[4-(Prop-2-yne-1-sulfonyl)phenyl]methanol

Specification

• CAS No.: 1795330-63-0
• Molecular Formula: C10H10O3S
• Molecular Weight: 210.25 g/mol
• IUPAC Name: (4-prop-2-ynylsulfonylphenyl)methanol
• Standard InChI: InChI=1S/C10H10O3S/c1-2-7-14(12,13)10-5-3-9(8-11)4-6-10/h1,3-6,11H,7-8H2
• Standard InChI Key: JPWAVIPDHLCZIA-UHFFFAOYSA-N
• SMILES: C#CCS(=O)(=O)C1=CC=C(C=C1)CO
• Canonical SMILES: C#CCS(=O)(=O)C1=CC=C(C=C1)CO

Introduction

[4-(Prop-2-yne-1-sulfonyl)phenyl]methanol, with the CAS number 1795330-63-0, is a compound of interest in various chemical and pharmaceutical research contexts. It is characterized by its molecular formula C10H10O3S and a molecular weight of approximately 210.25 g/mol. This compound is part of a broader class of organic molecules that have been studied for their potential applications in life sciences and materials chemistry.

Synthesis and Applications

The synthesis of [4-(prop-2-yne-1-sulfonyl)phenyl]methanol typically involves the reaction of appropriate precursors, such as phenol derivatives and propargyl sulfonyl chlorides, under conditions that facilitate the formation of the desired sulfonyl linkage. This compound can serve as a building block for more complex molecules, leveraging the reactivity of its alkyne group in click chemistry reactions or other synthetic methodologies.

Potential Applications

While specific applications of [4-(prop-2-yne-1-sulfonyl)phenyl]methanol are not extensively documented, compounds with similar structures have been explored for their biological activities, such as antimicrobial and antitumor properties. The presence of the sulfonyl group and the alkyne functionality provides opportunities for further modification and incorporation into pharmaceutical or materials science applications.

Research Findings

Research on compounds with similar structures to [4-(prop-2-yne-1-sulfonyl)phenyl]methanol has highlighted their potential in various fields:

• Biological Activities: Compounds with prop-2-ynyloxy functionalities have shown antimicrobial, antitumor, and anti-HIV activities, among others.

• Materials Science: The alkyne group can be utilized in click chemistry reactions to form complex molecules with specific properties, which is valuable in materials synthesis.

Availability and Suppliers

[4-(Prop-2-yne-1-sulfonyl)phenyl]methanol is available from several chemical suppliers, including BOC Sciences and American Elements, which offer it as part of their catalog of life science products. BLDpharm also lists this compound, although it may be temporarily out of stock.